Cas no 36982-02-2 (10H-Phenoxazine-10-propanamine,N,N-dimethyl-, hydrochloride (1:?))

10H-Phenoxazine-10-propanamine,N,N-dimethyl-, hydrochloride (1:?) structure
36982-02-2 structure
Product Name:10H-Phenoxazine-10-propanamine,N,N-dimethyl-, hydrochloride (1:?)
CAS No:36982-02-2
MF:C17H21ClN2O
MW:304.814443349838
CID:313112
PubChem ID:215995
Update Time:2025-04-19

10H-Phenoxazine-10-propanamine,N,N-dimethyl-, hydrochloride (1:?) Chemical and Physical Properties

Names and Identifiers

    • 10H-Phenoxazine-10-propanamine,N,N-dimethyl-, hydrochloride (1:?)
    • Chlorowodorku 10-((N-dwumetyloamino)propylo)-fenoksazy [Polish]
    • DTXSID80958156
    • 10-((N-Dimethylamino)propyl)phenoxazine hydrochloride
    • 36982-02-2
    • Phenoxazine, 10-(3-(dimethylamino)propyl)-, hydrochloride
    • N,N-Dimethyl-3-(10H-phenoxazin-10-yl)propan-1-amine--hydrogen chloride (1/1)
    • Chlorowodorku 10-((N-dwumetyloamino)propylo)-fenoksazy
    • 10H-Phenoxazine-10-propanamine, N,N-dimethyl-, hydrochloride
    • Inchi: 1S/C17H20N2O.ClH/c1-18(2)12-7-13-19-14-8-3-5-10-16(14)20-17-11-6-4-9-15(17)19;/h3-6,8-11H,7,12-13H2,1-2H3;1H
    • InChI Key: KXYCCVLMCBYQMJ-UHFFFAOYSA-N
    • SMILES: Cl.O1C2C=CC=CC=2N(C2C=CC=CC1=2)CCCN(C)C

Computed Properties

  • Exact Mass: 304.13443
  • Monoisotopic Mass: 304.134
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 285
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.7Ų

Experimental Properties

  • Boiling Point: 386°Cat760mmHg
  • Flash Point: 113°C
  • PSA: 15.71
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